![molecular formula C18H17NO3 B1211133 3-[1-(2-Furanylmethyl)-5-phenyl-2-pyrrolyl]propanoic acid](/img/structure/B1211133.png)
3-[1-(2-Furanylmethyl)-5-phenyl-2-pyrrolyl]propanoic acid
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Overview
Description
3-[1-(2-furanylmethyl)-5-phenyl-2-pyrrolyl]propanoic acid is a member of pyrroles.
Scientific Research Applications
Heterocyclic Compound Synthesis
- 3-(4-Phenyl) benzoyl propionic acid, closely related to the compound of interest, has been utilized as a starting material for synthesizing various heterocyclic compounds like furanones, pyrrolinones, pyridazinones, benzoxazinones, and quinazolinones. These derivatives are noteworthy for their reactions with different nucleophiles (Soliman, Bakeer, & Attia, 2010).
Synthesis of β-Lactams
- 3-Phenyl-2-(1-H-pyrrol-1-yl) propanoic acid, a structurally similar compound, has been used as a ketene source for synthesizing monocyclic-2-azetidinones. The synthesis process involves controlling diastereoselectivity through hindrance in ketene and imines (Behzadi, Saidi, Islami, & Khabazzadeh, 2015).
Renewable Building Block for Benzoxazine
- 3-(4-Hydroxyphenyl)propanoic acid, also known as phloretic acid, is explored as a renewable building block for enhancing the reactivity of –OH bearing molecules towards benzoxazine ring formation. This approach is significant for developing materials with thermal and thermo-mechanical properties suitable for various applications (Trejo-Machin, Verge, Puchot, & Quintana, 2017).
Ugi Three-Component Coupling Reaction
- A study conducted a three-component Ugi reaction involving 3-(1-(2-aminophenyl)-5-phenyl-1H-pyrrol-2-yl)propanoic acid to produce a novel class of compounds. This process is significant for creating new chemical entities (Reddy et al., 2014).
Synthesis of Polysubstituted Pyrroles
- The reaction of arylglyoxals, N,Ndimethylbarbituric, and 3-[(4-oxopent-2-en-2-yl)amino]propanoic acids has been utilized to obtain novel pentasubstituted pyrroles. This synthesis method holds importance in the field of organic chemistry (Kolos & Chechina, 2019).
Anti-Inflammatory Activity
- A series of substituted N‐pyrrolylcarboxylic acids, including 3‐(N‐pyrrolyl)propanoic acids, were evaluated for their analgesic and anti-inflammatory activities. These compounds showed promising results in increasing the pain threshold and reducing inflammation (Bocheva, Bijev, & Nankov, 2006).
Analgesic Compounds
- Amide derivatives of 3-[1-(3-pyridazinyl)-5-phenyl-1H-pyrazole-3yl]propanoic acids were synthesized and tested for analgesic activity. These compounds displayed equipotent analgesic activity to aspirin, showcasing their potential in pain management (Banoglu et al., 2007).
properties
Molecular Formula |
C18H17NO3 |
---|---|
Molecular Weight |
295.3 g/mol |
IUPAC Name |
3-[1-(furan-2-ylmethyl)-5-phenylpyrrol-2-yl]propanoic acid |
InChI |
InChI=1S/C18H17NO3/c20-18(21)11-9-15-8-10-17(14-5-2-1-3-6-14)19(15)13-16-7-4-12-22-16/h1-8,10,12H,9,11,13H2,(H,20,21) |
InChI Key |
NRHNQLUJFCODBK-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=CC=C(N2CC3=CC=CO3)CCC(=O)O |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(N2CC3=CC=CO3)CCC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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